Cas no 1427475-30-6 (Methyl 5-Bromo-1-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: Methyl 5-Bromo-1-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 1427475-30-6
• MF: C₅H₆BrN₃O₂
• MW: 220.024039745331
• MDL: MFCD23381100
• CID: 1057282
• PubChem ID: 84027898
• Update Time: 2025-05-23

Methyl 5-Bromo-1-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-Bromo-1-methyl-1H-1,2,3-triazole-4-carboxylate
• 7109AJ
• SY022387
• A920938
• MFCD23381100
• 1427475-30-6
• methyl 5-bromo-1-methyltriazole-4-carboxylate
• CHC47530
• DB-125294
• AC4233
• AKOS023785929
• Methyl5-Bromo-1-methyl-1H-1,2,3-triazole-4-carboxylate

• MDL： MFCD23381100
• Inchi： 1S/C5H6BrN3O2/c1-9-4(6)3(7-8-9)5(10)11-2/h1-2H3
• InChI Key： XYWINGUABFYCKE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N=NN1C

Computed Properties

• Exact Mass: 218.96434g/mol
• Monoisotopic Mass: 218.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57
• XLogP3: 0.9

Additional information on Methyl 5-Bromo-1-methyl-1H-1,2,3-triazole-4-carboxylate

Methyl 5-Bromo-1-methyl-1H-1,2,3-triazole-4-carboxylate: A Comprehensive Overview

The compound Methyl 5-Bromo-1-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 1427475-30-6) is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a triazole ring substituted with a bromine atom and a methyl group. The presence of the triazole moiety makes it particularly interesting for applications in drug discovery and advanced materials due to its versatile reactivity and potential biological activity.

Recent studies have highlighted the importance of Methyl 5-Bromo-1-methyl-1H-1,2,3-triazole-4-carboxylate in the development of novel pharmaceutical agents. The triazole ring is known for its ability to form hydrogen bonds and participate in various non-covalent interactions, making it a valuable component in drug design. Researchers have explored its potential as a building block for creating bioactive molecules targeting specific proteins and enzymes.

In addition to its role in pharmacology, Methyl 5-Bromo derivatives have been investigated for their applications in materials science. The bromine substituent introduces electron-withdrawing effects, which can enhance the stability and reactivity of the molecule. This property has led to its use in the synthesis of advanced polymers and functional materials with tailored electronic properties.

The synthesis of Methyl 5-Bromo-1-methyl-1H-1,2,3-triazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the triazole core. The introduction of the methyl group and bromine substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

From an analytical standpoint, Methyl 5-Bromo derivatives have been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies provide insights into the molecular structure and confirm the presence of key functional groups. Furthermore, computational chemistry approaches have been employed to predict the compound's electronic properties and reactivity under various conditions.

Looking ahead, Methyl 5-Bromo compounds are expected to play a pivotal role in the development of next-generation materials and therapeutics. Their unique combination of structural features makes them ideal candidates for exploring new chemical space and addressing unmet needs in medicine and technology.